1-amino-5H-pyrido[4,3-b]indole-4-carboxamide

• Molecular Formula: C12H10N4O
• Molecular Weight: 226.23 g/mol
• IUPAC Name: 1-amino-5H-pyrido[4,3-b]indole-4-carboxamide
• InChI: InChI=1S/C12H10N4O/c13-11-9-6-3-1-2-4-8(6)16-10(9)7(5-15-11)12(14)17/h1-5,16H,(H2,13,15)(H2,14,17)
• InChI Key: JRADUJUHTIXFMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=CN=C3N)C(=O)N

Description

1-amino-5H-pyrido[4,3-b]indole-4-carboxamide is a useful research compound. Its molecular formula is C12H10N4O and its molecular weight is 226.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-chloro-5H-pyrido[4,3-b]indole-4-carboxamide in conc. NH4OH (0.07 M) was heated in a microwave reactor at 160° C. for 1 h in a sealed tube. The reaction mixture was cooled to room temperature and partitioned between THF/EtOAc and saturated NaHCO3. After separation of the organic phase, the aqueous phase was extracted again with THF/EtOAc, and the combined organic phases were washed with brine, dried over Na2SO4 and filtered. After evaporation of the organic solvents, the residue was purified by flash chromatography (0-10% MeOH in EtOAc) to provide the title compound as an off-white solid.